Cas no 1196157-79-5 (5-Aminolevulinic-13C5-15N Acid Hydrochloride)

• Product Name: 5-Aminolevulinic-13C5-15N Acid Hydrochloride
• CAS No: 1196157-79-5
• CID: 4777953
• Update Time: 2025-06-30

5-Aminolevulinic-13C5-15N Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Aminolevulinic-13C5-15N Acid Hydrochloride

Additional information on 5-Aminolevulinic-13C5-15N Acid Hydrochloride

Introduction to 5-Aminolevulinic-13C5-15N Acid Hydrochloride (CAS No. 1196157-79-5)

5-Aminolevulinic-13C5-15N Acid Hydrochloride, with the chemical identifier CAS No. 1196157-79-5, is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This isotope-labeled derivative of 5-Aminolevulinic Acid (ALA) serves as a critical tool in metabolic studies, particularly in the investigation of heme biosynthesis pathways. The incorporation of stable isotopes 13C and 15N provides researchers with a means to trace metabolic fluxes with high precision, enabling a deeper understanding of cellular processes at the molecular level.

The compound is primarily utilized in research settings where the elucidation of metabolic pathways is paramount. By leveraging the unique properties of stable isotopes, 5-Aminolevulinic-13C5-15N Acid Hydrochloride allows scientists to monitor the incorporation of labeled precursors into biological molecules, thereby offering insights into enzyme kinetics and metabolic regulation. This has profound implications in both basic research and applied sciences, particularly in the development of targeted therapies for various diseases.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enhanced the utility of isotope-labeled compounds like 5-Aminolevulinic-13C5-15N Acid Hydrochloride. These analytical techniques enable researchers to detect and quantify low levels of labeled metabolites, facilitating detailed studies on metabolic networks. For instance, researchers have employed this compound to study the effects of diet and drug intervention on heme synthesis in human cells, contributing to a better understanding of conditions such as anemia and porphyrias.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in drug discovery and development. By integrating stable isotopes into drug candidates or intermediates, researchers can track the pharmacokinetic behavior of drugs more effectively. This approach aids in optimizing drug formulations and predicting side effects, thereby accelerating the drug development pipeline. Additionally, 5-Aminolevulinic-13C5-15N Acid Hydrochloride has been explored as a tool for imaging studies, where its labeled derivatives can be used to visualize metabolic pathways in vivo using techniques such as positron emission tomography (PET).

One of the most notable applications of 5-Aminolevulinic-13C5-15N Acid Hydrochloride is in the study of cancer metabolism. Cancer cells are known for their altered metabolic profiles, which support their rapid proliferation and survival. By using this compound, researchers can identify specific metabolic vulnerabilities in cancer cells and develop targeted therapies that disrupt these pathways. For example, studies have demonstrated that inhibiting heme synthesis can induce apoptosis in certain cancer cell lines, making it a promising strategy for cancer treatment.

The synthesis of 5-Aminolevulinic-13C5-15N Acid Hydrochloride presents unique challenges due to the need for precise incorporation of isotopes into the molecular structure. Advanced synthetic methodologies are employed to ensure high isotopic purity, which is crucial for accurate experimental results. Techniques such as isotopic labeling via enzymatic or chemical routes have been optimized to achieve this goal. The availability of high-quality labeled compounds like this one underscores the growing importance of stable isotopes in modern biochemical research.

Future research directions may explore novel applications of 5-Aminolevulinic-13C5-15N Acid Hydrochloride, particularly in areas such as precision medicine and personalized healthcare. By integrating this compound into diagnostic tools and therapeutic strategies, clinicians may be able to tailor treatments based on individual patient profiles. This personalized approach holds promise for improving treatment outcomes and reducing adverse effects associated with conventional therapies.

The broader impact of 5-Aminolevulinic-13C5-15N Acid Hydrochloride extends beyond academic research, influencing industrial processes and biotechnology applications. The compound serves as a valuable resource for companies engaged in metabolic profiling and drug development, providing them with tools to enhance their product pipelines. As technology advances, the demand for high-purity isotope-labeled compounds like this one is expected to grow, driving further innovation in synthetic chemistry and analytical methodologies.

In conclusion, 5-Aminolevulinic-13C5-15N Acid Hydrochloride (CAS No. 1196157-79-5) represents a significant advancement in biochemical research tools. Its ability to trace metabolic pathways with high precision has opened new avenues for understanding cellular processes and developing innovative therapeutic strategies. As research continues to evolve, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.